Cas no 1500193-68-9 (1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 1500193-68-9
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6564039
• PubChem ID: 83759891
• Update Time: 2025-10-31

1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 1500193-68-9
• EN300-19280334

• Inchi： 1S/C13H15NO4/c1-8(15)14-6-5-11(13(16)17)10-4-3-9(18-2)7-12(10)14/h3-4,7,11H,5-6H2,1-2H3,(H,16,17)
• InChI Key： SIZXLSVULQUFKD-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(=CC=2N(C(C)=O)CC1)OC)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Recent Advances in the Study of 1-Acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid (CAS: 1500193-68-9)

The compound 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS: 1500193-68-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This tetrahydroquinoline derivative is structurally characterized by an acetyl group at the 1-position, a methoxy substituent at the 7-position, and a carboxylic acid moiety at the 4-position. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

One of the key areas of research has focused on the synthetic routes to 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized multi-step synthesis involving a Pictet-Spengler reaction followed by selective acetylation and oxidation. The authors reported a high yield (78%) and excellent purity (>99%), making this method suitable for large-scale production. The synthetic accessibility of this compound has facilitated further pharmacological investigations.

Pharmacological studies have revealed that 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid exhibits notable anti-inflammatory and neuroprotective effects. In vitro assays demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, with IC50 values in the low micromolar range. Additionally, preclinical models of neurodegenerative diseases, including Alzheimer's and Parkinson's, have shown that this compound can reduce oxidative stress and neuronal apoptosis, suggesting potential applications in neurotherapeutics.

Mechanistic insights into its bioactivity have been elucidated through molecular docking and kinetic studies. Research indicates that the compound acts as a modulator of the NF-κB signaling pathway, thereby attenuating inflammatory responses. Furthermore, its carboxylic acid moiety appears to play a critical role in binding to target proteins, as evidenced by structure-activity relationship (SAR) studies. These findings were corroborated by a 2024 study in ACS Chemical Neuroscience, which highlighted the compound's dual functionality as both an anti-inflammatory and neuroprotective agent.

Despite these promising results, challenges remain in the clinical translation of 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current efforts are focused on derivatization and formulation strategies to enhance its pharmacokinetic profile. For instance, prodrug approaches and nanoparticle-based delivery systems are being explored to improve its therapeutic efficacy.

In conclusion, 1-acetyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Its synthetic feasibility, coupled with its demonstrated biological activities, makes it a compelling subject for ongoing research. Future studies should aim to validate its therapeutic potential in vivo and optimize its drug-like properties to pave the way for clinical development.